5-Bromo-4-(2,5-dichlorophenyl)imidazole-2-carbaldehyde

• Molecular Formula: C10H5BrCl2N2O
• Molecular Weight: 319.97 g/mol
• IUPAC Name: 5-bromo-4-(2,5-dichlorophenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C10H5BrCl2N2O/c11-10-9(14-8(4-16)15-10)6-3-5(12)1-2-7(6)13/h1-4H,(H,14,15)
• InChI Key: DDSWBJOUYLTKLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=C(NC(=N2)C=O)Br)Cl

Description

MFCD33022726 is a chemical compound with unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD33022726 involves several steps, including the use of specific reagents and conditions to achieve the desired product. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Mayer–rod coating: This method involves the application of a solution containing the compound onto a substrate using a Mayer rod, followed by drying and curing.

Spin coating: In this method, a solution of the compound is applied to a spinning substrate, resulting in a uniform thin film.

Spray coating: This technique involves spraying a solution of the compound onto a substrate, followed by drying and curing.

Vacuum filtration: This method involves filtering a solution of the compound through a membrane under vacuum, resulting in a uniform film.

Industrial Production Methods

Industrial production of MFCD33022726 typically involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The choice of method depends on factors such as cost, scalability, and environmental impact.

Chemical Reactions Analysis

Types of Reactions

MFCD33022726 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed using suitable reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and nucleophiles are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated products, while reduction can produce different reduced forms of the compound .

Scientific Research Applications

MFCD33022726 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biological studies to investigate cellular processes and molecular interactions.

Industry: Utilized in the production of advanced materials and industrial processes.

Mechanism of Action

The mechanism of action of MFCD33022726 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their function and activity. This can lead to changes in cellular processes and biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

Modafinil: A wakefulness-promoting agent with similar structural properties.

Flmodafinil: An analog of modafinil with enhanced potency.

Adrafinil: A prodrug of modafinil with similar effects.

Uniqueness

MFCD33022726 stands out due to its unique combination of properties, making it suitable for a wide range of applications. Its specific interactions with molecular targets and pathways differentiate it from other similar compounds .